Cas no 501116-73-0 (3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine)
501116-73-0 structure
Product Name:3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine
CAS No:501116-73-0
MF:C12H14N2O2
MW:218.251762866974
CID:933301
Update Time:2023-08-02
3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolamine,3-(5-ethyl-2-methoxyphenyl)-(9CI)
- 3-(5-ethyl-2-methoxyphenyl)isoxazol-5-amine
- 3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine
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- Inchi: 1S/C12H14N2O2/c1-3-8-4-5-11(15-2)9(6-8)10-7-12(13)16-14-10/h4-7H,3,13H2,1-2H3
- InChI Key: SEFSSUFZOOFILV-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CC)=CC=1C1C=C(N)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- Topological Polar Surface Area: 61.3
3-(5-Ethyl-2-methoxyphenyl)isoxazol-5-amine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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